Amisulpride EP impurity C

Specification

• CAS No.: 176849-91-5
• Molecular Formula: C15H22IN3O2
• Molecular Weight: 403.27
• IUPAC Name: 4-amino-N-[(1-ethylpyrrolidin-2-yl)methyl]-5-iodo-2-methoxybenzamide
• Standard InChI: InChI=1S/C15H22IN3O2/c1-3-19-6-4-5-10(19)9-18-15(20)11-7-12(16)13(17)8-14(11)21-2/h7-8,10H,3-6,9,17H2,1-2H3,(H,18,20)
• SMILES: CCN1CCCC1CNC(=O)C2=CC(=C(C=C2OC)N)I
• Appearance: Solid powder

Introduction

Chemical Identity and Structure

Amisulpride EP Impurity C is chemically identified as 4-Amino-N-[[(2RS)-1-ethylpyrrolidin-2-yl]methyl]-5-iodo-2-methoxybenzamide. It has a defined molecular structure with specific chemical identifiers that distinguish it from other related compounds.

Basic Chemical Properties

Property	Value
CAS Number	176849-91-5
Molecular Formula	C15H22IN3O2
Molecular Weight	403.26 g/mol
IUPAC Name	4-Amino-N-[[(2RS)-1-ethylpyrrolidin-2-yl]methyl]-5-iodo-2-methoxybenzamide
SMILES	CCN1CCCC1CNC(=O)C2=CC(=C(C=C2OC)N)I
InChI	InChI=1S/C15H22IN3O2/c1-3-19-6-4-5-10(19)9-18-15(20)11-7-12(16)13(17)8-14(11)21-2/h7-8,10H,3-6,9,17H2,1-2H3,(H,18,20)
InChIKey	RYQXFWDVKMXKTF-UHFFFAOYSA-N

The compound features a benzamide structure with an iodo substituent, a methoxy group, and an ethylpyrrolidinyl moiety, giving it specific chemical properties that are relevant to its identification and quantification in pharmaceutical products.

Structural Characteristics

Amisulpride EP Impurity C contains several functional groups that contribute to its chemical behavior:

• A benzamide core structure

• An amino group in the para position

• An iodine atom at position 5 of the benzene ring

• A methoxy substituent at position 2

• An ethylpyrrolidinyl group connected via a methylene bridge to the amide nitrogen

Pharmaceutical Relevance

Amisulpride EP Impurity C holds significant importance in the pharmaceutical industry, particularly in the quality control of amisulpride formulations.

Relationship to Amisulpride

Amisulpride is an antipsychotic medication primarily used to treat schizophrenia and other psychiatric disorders. It belongs to the class of benzamide derivatives and acts as a selective dopamine D2 and D3 receptor antagonist. Amisulpride EP Impurity C is a significant impurity that must be monitored during the manufacturing process of amisulpride to ensure the final product meets pharmaceutical quality standards.

Physical and Chemical Properties

Physical State and Appearance

While specific information about the physical appearance of Amisulpride EP Impurity C is limited in the available sources, it is known to be a chemical compound that requires specific storage conditions.

Collision Cross Section Data

The predicted collision cross section (CCS) data for various adducts of Amisulpride EP Impurity C provides important information for analytical detection and characterization:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	404.08296	186.6
[M+Na]+	426.06490	187.6
[M+NH4]+	421.10950	188.3
[M+K]+	442.03884	186.8
[M-H]-	402.06840	182.9
[M+Na-2H]-	424.05035	176.9
[M]+	403.07513	184.2
[M]-	403.07623	184.2

This data is valuable for mass spectrometry analysis and identification of the compound in complex mixtures.

Analytical Applications

Quality Control Applications

Supplier	Product Information
Vulcanchem	VC0195577, Purity >95%
Venkatasai Life Sciences	VS-A056003, Custom Synthesis
Spectrasynth	SSPC-A01537 (Hydrochloride Salt)
Veeprho	VL6330007, In-stock
Cleanchem	CL-ASP-04, Custom Synthesis
Axios Research	AR-A01968

These suppliers provide the compound with comprehensive characterization data in accordance with regulatory guidelines.

Related Compounds

Amisulpride EP Impurity C is part of a family of related impurities that are monitored in amisulpride production:

• Amisulpride EP Impurity A

• Amisulpride EP Impurity B

• Amisulpride EP Impurity D

• Amisulpride EP Impurity E

• Amisulpride EP Impurity F

• Amisulpride EP Impurity G

Variants and Derivatives

Salt Forms

Amisulpride EP Impurity C is available in its free base form as well as in a hydrochloride salt form. The hydrochloride salt has the molecular formula C₁₅H₂₃ClIN₃O₂ and a molecular weight of 439.72 g/mol.

Isomeric Forms

The compound exists in different isomeric forms, including the specifically identified S isomer. The notation (2RS) in the IUPAC name indicates that the compound contains a racemic mixture at the position 2 of the pyrrolidine ring.